Cas no 155164-58-2 (3(2H)-Pyridazinone,4,5-dichloro-2-[(4-methylphenyl)sulfonyl]-)

• Product Name: 3(2H)-Pyridazinone,4,5-dichloro-2-[(4-methylphenyl)sulfonyl]-
• CAS No: 155164-58-2
• MF: C₁₁H₈Cl₂N₂O₃S
• MW: 319.163819313049
• CID: 210915
• PubChem ID: 1201630
• Update Time: 2025-04-19

3(2H)-Pyridazinone,4,5-dichloro-2-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,4,5-dichloro-2-[(4-methylphenyl)sulfonyl]-
• 4,5-dichloro-2-(4-methylphenyl)sulfonylpyridazin-3-one
• 4,5-Dichloro-2-[(4-methylphenyl)sulfonyl]pyridazin-3(2H)-one
• 4,5-Dichloro-2-((4-methylphenyl)sulfonyl)-3(2H)-pyridazinone
• 155164-58-2
• CCRIS 8191
• 4,5-DICHLORO-2-[(4-METHYLPHENYL)SULFONYL]-3(2H)-PYRIDAZINONE
• DTXSID50165830
• 3(2H)-Pyridazinone, 4,5-dichloro-2-((4-methylphenyl)sulfonyl)-

• Inchi： 1S/C11H8Cl2N2O3S/c1-7-2-4-8(5-3-7)19(17,18)15-11(16)10(13)9(12)6-14-15/h2-6H,1H3
• InChI Key： PFCBBDCHLQBIHE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)S(C1C=CC(C)=CC=1)(=O)=O)Cl

Computed Properties

• Exact Mass: 317.96344
• Monoisotopic Mass: 317.963268
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2
• XLogP3: 2.6

Experimental Properties

• Density: 1.56
• Boiling Point: 419.9°Cat760mmHg
• Flash Point: 207.8°C
• Refractive Index: 1.655
• PSA: 66.81